Cas no 180046-90-6 (trans-4-[(Boc-amino)methyl]cyclohexanecarbaldehyde)

• Product Name: trans-4-[(Boc-amino)methyl]cyclohexanecarbaldehyde
• CAS No: 180046-90-6
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD17171304
• CID: 1370755
• PubChem ID: 15408001
• Update Time: 2025-06-20

trans-4-[(Boc-amino)methyl]cyclohexanecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(trans-4-formylcyclohexyl)methyl]-, 1,1-dimethylethylester
• trans-4-[(Boc-amino)methyl]cyclohexanecarbaldehyde
• tert-butyl N-[(4-formylcyclohexyl)methyl]carbamate
• NYVWCWFKYRHGOP-XYPYZODXSA-N
• NYVWCWFKYRHGOP-UHFFFAOYSA-N
• FCH1659114
• SY129068
• (4-Formyl-cyclohexylmethyl)-carbamic acid tert-butyl ester
• (tert-butoxy)-n-[(trans-4-formylcyclohexyl)methyl]carboxamide
• trans-4-(N-tert-Butoxycarbonylaminometh
• DB-109725
• 180046-90-6
• A925372
• tert-Butyl ((trans-4-formylcyclohexyl)methyl)carbamate
• F2147-6716
• DB-189991
• trans-4-(N-tert-butoxycarbonylaminomethyl)cyclohexane carboxaldehyde
• MFCD17171304
• DB-210235
• Trans-tert-butyl ((4-formylcyclohexyl)methyl)carbamate
• CS-0376636
• EN300-183871
• Tert-butyl (4-formylcyclohexyl)methylcarbamate
• TRANS-TERT-BUTYL (4-FORMYLCYCLOHEXYL)METHYL)CARBAMATE
• AKOS027339496
• tert-butylN-[(4-formylcyclohexyl)methyl]carbamate
• 916210-80-5
• SCHEMBL13667009
• tert-Butyl ((4-formylcyclohexyl)methyl)carbamate
• SCHEMBL1491612
• SCHEMBL21744323
• (Trans-4-formylcyclohexyl)methylcarbamic acid 1,1-dimethylethyl ester
• trans-4-(N-tert-Butoxycarbonylaminomethyl)cyclohexanecarboxaldehyde
• CS-12644
• AKOS022683127
• SCHEMBL5549770

• MDL： MFCD17171304
• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-8-10-4-6-11(9-15)7-5-10/h9-11H,4-8H2,1-3H3,(H,14,16)
• InChI Key： NYVWCWFKYRHGOP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1CCC(C=O)CC1)=O

Computed Properties

• Exact Mass: 241.16789
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 1.9

Experimental Properties

• PSA: 55.4